Cas no 85862-62-0 (1-(3-Bromophenyl)-1H-1,2,3-triazole)

• Product Name: 1-(3-Bromophenyl)-1H-1,2,3-triazole
• CAS No: 85862-62-0
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 2120043
• Update Time: 2023-08-04

1-(3-Bromophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-1H-1,2,3-triazole
• 1-(3-bromophenyl)triazole
• 1H-1,2,3-Triazole, 1-(3-bromophenyl)-
• JGBNOFBRGMEHBY-UHFFFAOYSA-N
• AB69479
• 1-(3-bromophenyl)-1H-[1,2,3]triazole
• 1-(3-Bromophenyl)-1H-1,2,3-triazole

• Inchi： 1S/C8H6BrN3/c9-7-2-1-3-8(6-7)12-5-4-10-11-12/h1-6H
• InChI Key： JGBNOFBRGMEHBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 2
• Topological Polar Surface Area: 30.7